Cas no 2172026-39-8 (2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile)

2-Chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile is a specialized organic compound featuring a chloro-substituted furan ring linked via a methylsulfanyl bridge to a chlorinated nitrile group. This structure imparts reactivity suitable for applications in agrochemical and pharmaceutical intermediates, where selective functionalization is required. The presence of both chloro and nitrile moieties enhances its utility in nucleophilic substitution and cyclization reactions. Its furan-based scaffold offers potential for further derivatization, making it a versatile building block in synthetic chemistry. The compound's stability under standard conditions ensures consistent handling and storage, while its distinct reactivity profile supports its use in targeted synthetic pathways.
2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile structure
2172026-39-8 structure
Product Name:2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile
CAS No:2172026-39-8
MF:C8H7Cl2NOS
MW:236.118278741837
CID:6258516
PubChem ID:165519904
Update Time:2025-05-22

2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile
    • EN300-1289849
    • 2-chloro-3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanenitrile
    • 2172026-39-8
    • Inchi: 1S/C8H7Cl2NOS/c9-6(3-11)4-13-5-7-1-2-8(10)12-7/h1-2,6H,4-5H2
    • InChI Key: DLZXICVVZZXQOR-UHFFFAOYSA-N
    • SMILES: ClC(C#N)CSCC1=CC=C(O1)Cl

Computed Properties

  • Exact Mass: 234.9625404g/mol
  • Monoisotopic Mass: 234.9625404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.2Ų

2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile Pricemore >>

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Additional information on 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile

2-Chloro-3-{(5-Chlorofuran-2-yl)methylsulfanyl}propanenitrile (CAS No. 2172026-39-8): A Comprehensive Overview

2-Chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile (CAS No. 2172026-39-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chlorofuran ring and a nitrile moiety, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C8H7Cl2NOS, and it exhibits a molecular weight of 236.11 g/mol.

The compound's structure is characterized by a furan ring substituted with a chlorine atom at the 5-position, which is further linked to a methylsulfanyl group. The presence of the nitrile functionality enhances its reactivity, enabling diverse chemical transformations. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for chlorinated furan derivatives has grown due to their applications in developing novel antimicrobial agents and pesticides. The 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile has been explored as a precursor in synthesizing biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. Its unique structural features make it a candidate for addressing challenges in drug-resistant infections and crop protection.

The synthesis of 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile typically involves multi-step reactions, starting from commercially available furan-2-carbaldehyde. Key steps include chlorination, thioether formation, and nitrile introduction. Optimizing these processes is crucial for achieving high yields and purity, which are essential for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthetic routes for this compound.

From a commercial perspective, 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile is gaining attention in the fine chemicals market. Its applications span across pharmaceutical intermediates, agrochemicals, and specialty materials. The compound's versatility and the growing interest in furan-based chemistry have positioned it as a promising candidate for future innovations. Market analysts predict increased demand, particularly in regions with strong biotech and agrochemical sectors.

Safety and handling of 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile require standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) is recommended during handling. Storage should be in a cool, dry place, away from incompatible substances. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

The future outlook for 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile appears promising, with ongoing research exploring its potential in medicinal chemistry and material science. As the scientific community continues to investigate furan derivatives for various applications, this compound is likely to play an increasingly important role. Its unique structural features and reactivity profile make it a valuable tool for chemists working on molecular design and drug development.

For researchers and industry professionals seeking more information about 2-chloro-3-{(5-chlorofuran-2-yl)methylsulfanyl}propanenitrile (CAS No. 2172026-39-8), current literature and patent databases offer valuable insights into its synthesis, applications, and potential derivatives. The compound represents an interesting case study in how specialty chemicals can bridge the gap between academic research and industrial applications.

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